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Compound of Interest

Compound Name: Histone-H2A-(107-122)-Ac-OH
Cat. No.: B1573883
Get Quote
\ J

Executive Summary: Immediate Action Card

Status: Non-P-listed, Non-U-listed Chemical Waste. Primary Hazard: Low toxicity; treat as
unregulated chemical waste unless dissolved in hazardous solvents. Prohibited Actions:

¢ DO NOT pour down laboratory drains (Sewer Ban compliant).
¢ DO NOT dispose of in regular municipal trash.[1]

+ DO NOT autoclave if dissolved in volatile organic solvents (e.g., DMSO, Acetonitrile).
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State of Material Disposal Stream Container Labeling

"Non-Hazardous Synthetic
Lyophilized (Solid) Solid Chemical Waste Peptide: Histone H2A
Fragment"

List Buffer Components (e.g.,

In Solution (Aqueous) Aqueous Chemical Waste o )
"Peptide in PBS/Tris")
) ) ) List Solvent (e.g., "Peptide in
In Solution (Organic) Organic Solvent Waste o
10% DMSQ" or "Acetonitrile™)
) ) ) ) "Contaminated Lab Debris
Contaminated Debris Dry Solid Chemical Waste

(Tips/Tubes)"

Material Characterization & Hazard Assessment

To validate your disposal workflow, you must understand the physicochemical nature of the
analyte. Histone-H2A-(107-122)-Ac-OH is a synthetic peptide fragment corresponding to the

C-terminal region of Histone H2A.

Physicochemical Properties[2][3][4]

e Sequence: Ac-Gly-Val-Leu-Pro-Asn-lle-GIn-Ala-Val-Leu-Leu-Pro-Lys-Lys-Thr-Glu-OH[2][3][4]

» Modifications: N-terminal Acetylation (Ac) removes the positive charge of the N-terminus; C-
terminal free acid (-OH) retains the negative charge.

» Net Charge (pH 7): Approximately Neutral to slightly negative (due to Glu/Asp vs Lys balance
and N-term capping).

 Solubility Profile: Soluble in water (up to ~20 mg/mL) and DMSO.

o Bioactivity: Research grade. While not inherently infectious, histone fragments can interact
with cell membranes. Treat as a chemical irritant.

Causality of Disposal Choice

We utilize High-Temperature Incineration as the terminal disposal method for this peptide.
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o Thermal Destruction: The peptide bond breaks down rapidly >500°C, reducing the biological
material to carbon dioxide, water, and nitrogen oxides.

e Solvent Compatibility: Since this peptide is often reconstituted in DMSO or Acetonitrile for
cellular assays, the solvent dictates the waste stream. Segregation prevents dangerous
exothermic reactions between incompatible solvents (e.g., oxidizers vs. organics).

Decision Logic & Workflow

The following diagram illustrates the decision matrix for segregating Histone-H2A-(107-122)-
Ac-OH waste streams.
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Start: Histone-H2A-(107-122)-Ac-OH Waste

Determine Physical State

P

Contaminated Debris

(Tips, Tubes, Wipes) Liquid (In Solution)

Solid (Lyophilized/Powder)

Trace Amounts Identify Solvent Base

Gross contamination \Trace only

Container: HDPE Wide-Mouth Container: Clear Bag/Box

) ) 4 Aqueous Buffer Organic Solvent
Label: Lab Trash (Nop Infectlous) (PBS, Tris, Water) (DMSO, MeOH, ACN)
*If <1% contamination

Label: Solid Chemical Waste
Dest: Incineration

Container: Carboy (HDPE/Glass) Container: Glass/Safety Can
Label: Non-Haz Aqueous Waste Label: Hazardous Organic Waste
Dest: Wastewater Treatment/Incineration Dest: Fuel Blending/Incineration

Click to download full resolution via product page

Caption: Logic flow for segregating peptide waste based on physical state and solvent
composition to ensure regulatory compliance.

Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)

Use this for expired vials or bulk powder.
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» Containment: Transfer the vial (cap tightened) into a secondary clear plastic bag or directly
into a wide-mouth HDPE (High-Density Polyethylene) chemical waste jar.

» Labeling: Affix a hazardous waste tag.
o Chemical Name: "Histone-H2A-(107-122)-Ac-OH Peptide."[3][4]
o Hazards: Check "Irritant” (standard precaution).

o Storage: Store in the Satellite Accumulation Area (SAA) until pickup.

o Terminal Disposal: High-temperature incineration.

Protocol B: Liquid Waste (Solutions)

Use this for leftover stock solutions or assay buffers.
Step 1: Solvent Identification
e Scenario 1: Aqueous (PBS, Water, Tris, HEPES).

o Pour into the "Aqueous Chemical Waste" carboy.

o Critical: Ensure pH is between 5 and 9. If highly acidic/basic, neutralize or use a separate
corrosive waste stream.

e Scenario 2: Organic (DMSO, Acetonitrile, Methanol).
o Pour into the "Organic Solvent Waste" carboy.

o Warning: Do not mix oxidizing acids (like Nitric acid) with organic waste. This peptide is
often dissolved in DMSO; DMSO can penetrate gloves, so double-glove (Nitrile) when
handling.

Step 2: Rinsing

o Triple-rinse the empty original vial with a small amount of compatible solvent. Add the rinsate
to the respective liquid waste container.
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o Deface the label on the original vial and dispose of the glass vial in the "Laboratory Glass"
bin (unless P-listed, which this is not).

Protocol C: Contaminated Debris (Tips & Tubes)

o Trace Contamination: Pipette tips and tubes with residual droplets can usually be disposed
of in standard laboratory trash or "Dry Laboratory Waste" boxes, depending on institutional
policy for synthetic peptides.

o Gross Contamination: If a spill occurs on a wipe or a tube contains significant liquid volume,
place it in the "Solid Chemical Waste" bin.

Spill Management & Contingency

In the event of a spill of Histone-H2A-(107-122)-Ac-OH:

Secure the Area: Alert nearby personnel.

PPE: Wear standard Nitrile gloves, lab coat, and safety goggles. If the peptide is in powder
form, wear a dust mask (N95) to prevent inhalation sensitization.

Powder Spill:
o Cover with a wet paper towel (water or ethanol) to prevent dust generation.

o Wipe up carefully and place materials in a bag labeled "Chemical Waste."

Liquid Spill:
o Absorb with paper towels or inert absorbent (vermiculite).
o Clean the surface with mild soap and water, followed by 70% Ethanol.

o Note: Bleach is not strictly necessary for synthetic peptides (unlike virus/bacteria), but it
will degrade the peptide structure if used.

Regulatory Compliance & Grounding

This protocol adheres to the following regulatory frameworks:
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 RCRA (Resource Conservation and Recovery Act): Under 40 CFR 261, this peptide is not
listed as an acutely hazardous waste (P-list) or toxic waste (U-list). However, it falls under
the "Cradle-to-Grave" responsibility of the generator [1].

o Sewer Ban: The EPA and local municipalities strictly prohibit the discharge of chemical waste
into the public sewer system. All peptide solutions must be collected for professional disposal

[2].
o OSHA Laboratory Standard: 29 CFR 1910.1450 mandates a Chemical Hygiene Plan (CHP)

where all synthetic chemicals are treated as potential hazards until proven otherwise [3].

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Safe Disposal of Histone-H2A-(107-
122)-Ac-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1573883/docs#operational-guide-safe-disposal-of-
histone-h2a-107-122-ac-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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